molecular formula C16H14ClN3OS B5709861 2-(1H-benzimidazol-2-ylthio)-N-(4-chloro-3-methylphenyl)acetamide

2-(1H-benzimidazol-2-ylthio)-N-(4-chloro-3-methylphenyl)acetamide

Cat. No. B5709861
M. Wt: 331.8 g/mol
InChI Key: MUKVPCSXOCFUEA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1H-benzimidazol-2-ylthio)-N-(4-chloro-3-methylphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound is known to exhibit various biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 2-(1H-benzimidazol-2-ylthio)-N-(4-chloro-3-methylphenyl)acetamide is not fully understood. However, it has been reported to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in the inflammatory response. Additionally, it has been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
Studies have shown that 2-(1H-benzimidazol-2-ylthio)-N-(4-chloro-3-methylphenyl)acetamide has various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in vitro and in vivo. Moreover, it has been reported to inhibit the growth and invasion of cancer cells by regulating the expression of certain genes involved in cell proliferation and metastasis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(1H-benzimidazol-2-ylthio)-N-(4-chloro-3-methylphenyl)acetamide in lab experiments is its potential pharmacological properties, which make it a promising candidate for the development of new drugs. However, one of the limitations is the lack of understanding of its mechanism of action, which requires further investigation.

Future Directions

There are several future directions for the study of 2-(1H-benzimidazol-2-ylthio)-N-(4-chloro-3-methylphenyl)acetamide. Firstly, the mechanism of action needs to be fully elucidated to better understand its pharmacological properties. Secondly, the compound's efficacy and safety need to be evaluated in preclinical and clinical studies. Moreover, the potential use of this compound as an adjuvant therapy for cancer treatment needs to be further investigated. Additionally, the development of new derivatives of this compound with improved pharmacological properties is also an area of future research.
In conclusion, 2-(1H-benzimidazol-2-ylthio)-N-(4-chloro-3-methylphenyl)acetamide is a promising compound that has gained significant attention in scientific research due to its potential pharmacological properties. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential of this compound in the development of new drugs.

Synthesis Methods

The synthesis of 2-(1H-benzimidazol-2-ylthio)-N-(4-chloro-3-methylphenyl)acetamide involves the reaction of 4-chloro-3-methylphenylacetic acid with 1,2-diaminobenzene in the presence of thionyl chloride. The resulting product is then treated with sodium hydrosulfide to obtain the final compound. This method has been reported to yield high purity and good yields of the compound.

Scientific Research Applications

2-(1H-benzimidazol-2-ylthio)-N-(4-chloro-3-methylphenyl)acetamide has been studied for its potential pharmacological properties. It has been reported to exhibit anti-inflammatory, antimicrobial, and anticancer activities. Studies have also shown that this compound has the ability to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. Moreover, it has been found to enhance the activity of certain chemotherapeutic agents, making it a potential adjuvant therapy for cancer treatment.

properties

IUPAC Name

2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-chloro-3-methylphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H14ClN3OS/c1-10-8-11(6-7-12(10)17)18-15(21)9-22-16-19-13-4-2-3-5-14(13)20-16/h2-8H,9H2,1H3,(H,18,21)(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MUKVPCSXOCFUEA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)NC(=O)CSC2=NC3=CC=CC=C3N2)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H14ClN3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

331.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-chloro-3-methylphenyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.